Cas no 475145-86-9 (Hexanoic acid, 3-chloro-2-oxo-, methyl ester)

• Product Name: Hexanoic acid, 3-chloro-2-oxo-, methyl ester
• CAS No: 475145-86-9
• MF: C₇H₁₁ClO₃
• MW: 178.613441705704
• CID: 931083
• Update Time: 2024-06-13

Hexanoic acid, 3-chloro-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-chloro-2-oxo-, methyl ester

• Inchi： 1S/C7H11ClO3/c1-3-4-5(8)6(9)7(10)11-2/h5H,3-4H2,1-2H3
• InChI Key： USEZJBSOBUYURQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(=O)C(Cl)CCC

Computed Properties

• Exact Mass: 178.04
• Monoisotopic Mass: 178.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 217.6±23.0 °C(Predicted)